Cas no 400087-26-5 (5-Fluoro-2-{[(4-methyl-5-{1-methyl-3-phenyl-1H-thieno[2,3-c]pyrazol-5-yl}-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-1,3-benzothiazole)

• Product Name: 5-Fluoro-2-{[(4-methyl-5-{1-methyl-3-phenyl-1H-thieno[2,3-c]pyrazol-5-yl}-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-1,3-benzothiazole
• CAS No: 400087-26-5
• MF: C₂₃H₁₇FN₆S₃
• MW: 492.614682912827
• CID: 5703726
• PubChem ID: 3841774
• Update Time: 2023-10-15

5-Fluoro-2-{[(4-methyl-5-{1-methyl-3-phenyl-1H-thieno[2,3-c]pyrazol-5-yl}-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 400087-26-5
• 7M-620S
• AKOS005101021
• 5-fluoro-2-{[(4-methyl-5-{1-methyl-3-phenyl-1H-thieno[2,3-c]pyrazol-5-yl}-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-1,3-benzothiazole
• 5-fluoro-2-({[4-methyl-5-(1-methyl-3-phenyl-1H-thieno[2,3-c]pyrazol-5-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-1,3-benzothiazole
• 5-fluoro-2-[[4-methyl-5-(1-methyl-3-phenylthieno[2,3-c]pyrazol-5-yl)-1,2,4-triazol-3-yl]sulfanylmethyl]-1,3-benzothiazole
• (5-fluoro-1,3-benzothiazol-2-yl)methyl 4-methyl-5-(1-methyl-3-phenyl-1H-thieno[2,3-c]pyrazol-5-yl)-4H-1,2,4-triazol-3-yl su
• Benzothiazole, 5-fluoro-2-[[[4-methyl-5-(1-methyl-3-phenyl-1H-thieno[2,3-c]pyrazol-5-yl)-4H-1,2,4-triazol-3-yl]thio]methyl]-
• 5-Fluoro-2-{[(4-methyl-5-{1-methyl-3-phenyl-1H-thieno[2,3-c]pyrazol-5-yl}-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-1,3-benzothiazole

• Inchi： 1S/C23H17FN6S3/c1-29-21(18-11-15-20(13-6-4-3-5-7-13)28-30(2)22(15)33-18)26-27-23(29)31-12-19-25-16-10-14(24)8-9-17(16)32-19/h3-11H,12H2,1-2H3
• InChI Key： XDTBIULAUHGCAO-UHFFFAOYSA-N
• SMILES： S1C(C2=NN=C(N2C)SCC2=NC3C=C(C=CC=3S2)F)=CC2C(C3C=CC=CC=3)=NN(C)C1=2

Computed Properties

• Exact Mass: 492.06608625g/mol
• Monoisotopic Mass: 492.06608625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 726.9±70.0 °C(Predicted)
• pka: 0.36±0.10(Predicted)